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Compound of Interest

Compound Name: Cyanourea

Cat. No.: B7820955

This technical guide provides a comprehensive overview of cyanourea derivatives, a class of
compounds with significant potential in medicinal chemistry and drug development. The
document details their nomenclature, synthetic methodologies, physicochemical properties,
and structure-activity relationships, with a focus on their roles as enzyme inhibitors and
receptor modulators. This guide is intended for researchers, scientists, and professionals in the
field of drug development.

Introduction and Core Structure

Cyanourea, also known by its IUPAC name N-cyanourea, is an organic compound that can be
considered a derivative of urea where one of the amino hydrogens is replaced by a cyano
group. This core structure serves as a versatile scaffold for the development of a wide range of
derivatives with diverse biological activities. While simple cyanourea itself is primarily used as
an intermediate for the synthesis of pharmaceuticals and agrochemicals, its substituted
derivatives have been explored for various therapeutic applications. Due to the close structural
relationship, the biological activities of cyanoguanidines and thioureas are often discussed in
parallel, as they share similar pharmacophoric features.

Nomenclature of Cyanourea Derivatives

The nomenclature of cyanourea derivatives follows the systematic rules established by the
International Union of Pure and Applied Chemistry (IUPAC) for urea derivatives.
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e Parent Structure: The fundamental structure is named cyanourea.

e Locants: The nitrogen atoms of the urea moiety are designated as N and N'. Following
IUPAC recommendations for substituted ureas, the nitrogen atoms can also be numbered 1
and 3, with the nitrogen of the cyano group being position 1 (N). The nitrogen of the primary
amide is position 3 (N").

o Substituted Derivatives: Substituents on the nitrogen atoms are indicated by the locants N-
or N'- (or 1- and 3-), followed by the name of the substituent group.

For example, a cyanourea molecule with a phenyl group on the nitrogen adjacent to the
carbonyl group would be named N'-phenylcyanourea or 3-phenyl-1-cyanourea.

 To cite this document: BenchChem. [An In-depth Technical Guide to Cyanourea Derivatives:
Nomenclature, Synthesis, and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7820955#cyanourea-derivatives-and-
their-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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